Cas no 307509-20-2 (N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 307509-20-2
• MF: C₂₄H₂₇N₅O₇S₂
• MW: 561.630482912064
• CID: 5416458
• PubChem ID: 1555413
• Update Time: 2025-05-23

N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[(2,6-Dimethoxy-4-pyrimidinyl)amino]sulfonyl]phenyl]-4-(1-piperidinylsulfonyl)benzamide
• N-{4-[(2,6-DIMETHOXYPYRIMIDIN-4-YL)SULFAMOYL]PHENYL}-4-(PIPERIDINE-1-SULFONYL)BENZAMIDE
• N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide
• 307509-20-2
• C24H27N5O7S2
• Oprea1_130933
• N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-4-piperidin-1-ylsulfonylbenzamide
• AKOS002348712
• F3308-1951
• N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide

• Inchi： 1S/C24H27N5O7S2/c1-35-22-16-21(26-24(27-22)36-2)28-37(31,32)19-12-8-18(9-13-19)25-23(30)17-6-10-20(11-7-17)38(33,34)29-14-4-3-5-15-29/h6-13,16H,3-5,14-15H2,1-2H3,(H,25,30)(H,26,27,28)
• InChI Key： VQMJZFHFPKNEJV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)S(NC2C=C(N=C(N=2)OC)OC)(=O)=O)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 561.13519056g/mol
• Monoisotopic Mass: 561.13519056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.96±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide

N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide: A Comprehensive Overview

N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide (CAS No. 307509-20-2) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its IUPAC name, is a sulfonamide derivative that has garnered attention for its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide is characterized by a central benzamide moiety linked to a sulfonamide group. The presence of the 2,6-dimethoxypyrimidin-4-yl and piperidine-1-sulfonyl substituents imparts distinct pharmacological properties to the molecule. These functional groups are known for their ability to modulate various biological targets, making the compound a promising candidate for drug development.

Recent studies have highlighted the potential of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide has shown promise in cancer research. A study published in Cancer Research reported that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of key proteins such as AKT and ERK, which are often dysregulated in cancer cells.

The synthesis of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide has been extensively studied to optimize its yield and purity. One common synthetic route involves the reaction of 4-chlorosulfonylbenzoic acid with 2,6-dimethoxypyrimidin-4-amine followed by coupling with piperidine to form the final product. This multi-step process requires careful control of reaction conditions to ensure high yields and purity levels suitable for pharmaceutical applications.

The pharmacokinetic properties of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide have also been investigated. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo, making it suitable for oral administration. These properties are crucial for its potential use as a therapeutic agent in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide (CAS No. 307509-20-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.